Cas no 62020-65-9 (5-Isothiazolecarboxamide, 2,3-dihydro-2-methyl-3-oxo-)

• Product Name: 5-Isothiazolecarboxamide, 2,3-dihydro-2-methyl-3-oxo-
• CAS No: 62020-65-9
• MF: C₅H₆N₂O₂S
• MW: 158.178339481354
• CID: 460517
• PubChem ID: 12318826
• Update Time: 2025-04-19

5-Isothiazolecarboxamide, 2,3-dihydro-2-methyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolecarboxamide, 2,3-dihydro-2-methyl-3-oxo-
• 5-Isothiazolecarboxamide,2,3-dihydro-2-methyl-3-oxo-(9CI)
• 2-Methyl-3-oxo-2,3-dihydro-1,2-thiazole-5-carboxamide
• 62020-65-9
• DTXSID00488208

• Inchi： 1S/C5H6N2O2S/c1-7-4(8)2-3(10-7)5(6)9/h2H,1H3,(H2,6,9)
• InChI Key： CKSIARBARMTFBV-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=CC(N1C)=O

Computed Properties

• Exact Mass: 158.01508
• Monoisotopic Mass: 158.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• PSA: 63.4